Cas no 1361561-58-1 (4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl
• CAS No: 1361561-58-1
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4996048
• Update Time: 2025-10-31

4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H5Cl4F3/c14-7-1-2-8(15)12(17)11(7)6-3-9(16)5(13(19)20)4-10(6)18/h1-4,13H
• InChI Key： HWIDHRRXPFZMSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(F)F)F)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl

Chemical Profile of 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361561-58-1)

4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361561-58-1, is a specialized organic compound belonging to the biphenyl class. This molecule exhibits a unique structural framework characterized by the presence of multiple halogen atoms and fluorinated substituents, which contribute to its distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl consists of two benzene rings connected at the para positions, with specific functional groups attached to each ring. The difluoromethyl group at the 4' position and the fluoro group at the 2' position introduce electron-withdrawing effects, enhancing the compound's reactivity and stability under certain conditions. Additionally, the presence of four chlorine atoms at the 2, 3, 6, and 5' positions further modifies its electronic distribution and intermolecular interactions.

This compound has garnered attention in the field of pharmaceutical research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. The halogenated biphenyl scaffold is a common motif in drug discovery, often employed to improve metabolic stability and binding affinity to biological targets. Recent studies have explored the derivatives of biphenyl compounds for their pharmacological properties, including anti-inflammatory and anticancer activities.

In particular, the difluoromethyl group is a well-documented pharmacophore that enhances lipophilicity and metabolic resistance in drug molecules. Its incorporation into 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl suggests that this compound may exhibit favorable pharmacokinetic profiles when incorporated into therapeutic agents. Furthermore, the fluoro substituent can influence electronic properties and hydrogen bonding capabilities, making it a valuable modification for tuning molecular interactions.

The tetrachlorobiphenyl core provides additional rigidity and electronic modulation, which can be exploited in designing molecules with specific binding characteristics. Such structural features are often leveraged in the development of ligands for enzyme inhibition or receptor modulation. For instance, halogenated biphenyls have been investigated for their roles in modulating nuclear receptor activity, which is relevant to metabolic disorders and endocrine-related diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl. Molecular docking studies have shown that this compound can interact with various protein targets with high affinity due to its optimized steric and electronic features. These findings align with emerging research on halogenated aromatic compounds as potential therapeutic candidates.

The synthesis of 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core efficiently. The introduction of fluorine atoms typically requires specialized reagents and techniques to ensure regioselectivity and minimize side reactions.

In industrial applications, this compound may serve as a building block for larger molecules or as an intermediate in specialty chemical manufacturing. Its unique structural features make it suitable for applications in materials science as well， where halogenated biphenyls are known for their thermal stability and electrical insulation properties. Ongoing research into novel materials with enhanced performance characteristics continues to drive demand for such specialized compounds.

The environmental impact of halogenated aromatic compounds has been a subject of extensive study due to their persistence and potential bioaccumulation. While 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl is not currently classified as an environmental hazard， its derivatives or related compounds may require careful handling to prevent ecological disruption. Regulatory agencies closely monitor the use of such substances to ensure compliance with safety standards.

Future research directions may explore modifications to the structure of 4'-(Difluoromethyl)-2'-fluoro-2,3,6,5'-tetrachlorobiphenyl to optimize its biological activity or enhance its suitability for specific applications. For example， introducing additional functional groups or altering substitution patterns could yield derivatives with improved efficacy or selectivity in pharmaceutical settings. The integration of machine learning models into drug discovery pipelines will likely accelerate these efforts by predicting molecular properties more accurately.

In conclusion,4'-(Difluoromethyl)-2'-fluoro-2，3，6，5'-tetrachlorobiphenyl (CAS No. 1361561-58-1) represents a promising compound with diverse potential applications across pharmaceuticals、materials science，and other scientific fields。 Its unique structural features，including multiple halogen atoms and fluorinated substituents，make it a valuable candidate for further investigation。 As research progresses，this molecule is expected to contribute significantly to advancements in both academic studies and industrial innovations.